Cas no 2229503-37-9 (3-(4-nitro-1H-pyrazol-3-yl)butan-1-amine)

• Product Name: 3-(4-nitro-1H-pyrazol-3-yl)butan-1-amine
• CAS No: 2229503-37-9
• MF: C₇H₁₂N₄O₂
• MW: 184.195780754089
• CID: 5813630
• PubChem ID: 165852013
• Update Time: 2023-12-15

3-(4-nitro-1H-pyrazol-3-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-nitro-1H-pyrazol-3-yl)butan-1-amine
• 2229503-37-9
• EN300-1793471

• Inchi： 1S/C7H12N4O2/c1-5(2-3-8)7-6(11(12)13)4-9-10-7/h4-5H,2-3,8H2,1H3,(H,9,10)
• InChI Key： UZPCBFJJXCCQMN-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=NNC=1C(C)CCN)=O

Computed Properties

• Exact Mass: 184.09602564g/mol
• Monoisotopic Mass: 184.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 101Ų